Cas no 45095-69-0 (N-(propan-2-yl)-1-N'-(propan-2-yl)carbamimidamidomethanimidamide Hydrochloride)
45095-69-0 structure
Product Name:N-(propan-2-yl)-1-N'-(propan-2-yl)carbamimidamidomethanimidamide Hydrochloride
CAS No:45095-69-0
MF:C8H19N5
MW:185.269960641861
MDL:MFCD09037611
CID:929797
PubChem ID:23437065
Update Time:2025-07-11
N-(propan-2-yl)-1-N'-(propan-2-yl)carbamimidamidomethanimidamide Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1,5-bis-(1-methylethyl)-biguanide
- 1,5-Bis-(1-methylethyl)-biguanide HCl
- 2-propan-2-yl-1-(N'-propan-2-ylcarbamimidoyl)guanidine
- 1,5-BIS(1-METHYLETHYL)-BIGUANIDE
- 1,5-Diisopropylbiguanide
- Proguanil related compound D free base
- UNII-YM7U5A2C2G
- GS-18667 free base
- DTXSID90196380
- EN300-224033
- Imidodicarbonimidic diamide, N,N'-bis(1-methylethyl)-
- 1,5-Bis(1-methylethyl)biguanide
- DB-215833
- YM7U5A2C2G
- Q27294587
- Proguanil hydrochloride specified impurity D [EP]
- 45095-69-0
- 1,5-bis(isopropyl)biguanide
- N-(propan-2-yl)-1-[N'-(propan-2-yl)carbamimidamido]methanimidamide
- bis-isopropyl biguanide
- AKOS006331137
- PROGUANIL HYDROCHLORIDE IMPURITY D [EP IMPURITY]
- SCHEMBL3058558
- N-(propan-2-yl)-1-N'-(propan-2-yl)carbamimidamidomethanimidamide Hydrochloride
-
- MDL： MFCD09037611
- Inchi： 1S/C8H19N5/c1-5(2)11-7(9)13-8(10)12-6(3)4/h5-6H,1-4H3,(H5,9,10,11,12,13)
- InChI Key： OWPVXRBXFUWWJQ-UHFFFAOYSA-N
- SMILES： N(=C(/N)\N/C(/N)=N/C(C)C)/C(C)C
Computed Properties
- Exact Mass: 185.16400
- Monoisotopic Mass: 185.16404563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 88.8Ų
Experimental Properties
- PSA: 83.79000
- LogP: 1.81370
N-(propan-2-yl)-1-N'-(propan-2-yl)carbamimidamidomethanimidamide Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T705678-5mg |
N-(propan-2-yl)-1-[N'-(propan-2-yl)carbamimidamido]methanimidamide Hydrochloride |
45095-69-0 | 5mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T705678-10mg |
N-(propan-2-yl)-1-[N'-(propan-2-yl)carbamimidamido]methanimidamide Hydrochloride |
45095-69-0 | 10mg |
$ 95.00 | 2022-06-02 | ||
| TRC | T705678-50mg |
N-(propan-2-yl)-1-[N'-(propan-2-yl)carbamimidamido]methanimidamide Hydrochloride |
45095-69-0 | 50mg |
$ 365.00 | 2022-06-02 | ||
| Enamine | EN300-224033-0.05g |
N-(propan-2-yl)-1-[N'-(propan-2-yl)carbamimidamido]methanimidamide |
45095-69-0 | 95% | 0.05g |
$741.0 | 2024-06-20 | |
| Enamine | EN300-224033-0.1g |
N-(propan-2-yl)-1-[N'-(propan-2-yl)carbamimidamido]methanimidamide |
45095-69-0 | 95% | 0.1g |
$777.0 | 2024-06-20 | |
| Enamine | EN300-224033-0.25g |
N-(propan-2-yl)-1-[N'-(propan-2-yl)carbamimidamido]methanimidamide |
45095-69-0 | 95% | 0.25g |
$813.0 | 2024-06-20 | |
| Enamine | EN300-224033-0.5g |
N-(propan-2-yl)-1-[N'-(propan-2-yl)carbamimidamido]methanimidamide |
45095-69-0 | 95% | 0.5g |
$847.0 | 2024-06-20 | |
| Enamine | EN300-224033-1.0g |
N-(propan-2-yl)-1-[N'-(propan-2-yl)carbamimidamido]methanimidamide |
45095-69-0 | 95% | 1.0g |
$883.0 | 2024-06-20 | |
| Enamine | EN300-224033-2.5g |
N-(propan-2-yl)-1-[N'-(propan-2-yl)carbamimidamido]methanimidamide |
45095-69-0 | 95% | 2.5g |
$1730.0 | 2024-06-20 | |
| Enamine | EN300-224033-5.0g |
N-(propan-2-yl)-1-[N'-(propan-2-yl)carbamimidamido]methanimidamide |
45095-69-0 | 95% | 5.0g |
$2560.0 | 2024-06-20 |
N-(propan-2-yl)-1-N'-(propan-2-yl)carbamimidamidomethanimidamide Hydrochloride Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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